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Compound of Interest

Compound Name: Oxalyl fluoride

cat. No.: B1294776

An In-depth Technical Guide to Oxalyl Fluoride

Introduction

Oxalyl fluoride, with the chemical formula (COF)z, is the diacyl fluoride of oxalic acid.[1] It is a
highly reactive, colorless compound that exists as a gas at room temperature or as a fuming
liquid.[2] This document provides a comprehensive overview of the chemical, physical,
structural, and thermodynamic properties of oxalyl fluoride, intended for researchers,
scientists, and professionals in drug development. It also details experimental protocols for its
synthesis, its key reactions, and critical safety information.

Physical and Chemical Properties

Oxalyl fluoride is a corrosive gas or liquid with an irritating odor.[2] It is generally insoluble in
water but shows solubility in organic solvents such as dichloromethane, chloroform, and
acetone.[2] Its fundamental physicochemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C2F202 [3]
Molecular Weight 94.017 g/mol [1]
Molar Mass 94.015 g/mol [2]
Appearance Colorless gas or fuming liquid [2]
Odor Irritating [2]
Melting Point -3°C (270.15K) [1]
Boiling Point 26.6 °C (299.75 K) [1]

) 1.4681 g/cm3 (gas) / 1.511
Density o [2][4]
g/cm3 (liquid, est.)

CAS Number 359-40-0 [1]

Structural and Conformational Properties

Gaseous oxalyl fluoride exists as an equilibrium mixture of two stable conformers: a more
stable periplanar anti (trans) form and a less stable periplanar syn (cis) form.[5][6] This is unlike
other oxalyl halides where the second conformer is gauche.[5][6] The structural parameters for
both conformers have been determined through gas-phase electron diffraction (GED) studies,
augmented by microwave spectroscopy and molecular orbital calculations.[4][5][6]

Parameter trans Conformer cis Conformer Reference

C=0 Bond Length 1.178(2) A 1.176(2) A [4][6]

C-F Bond Length 1.323(2) A 1.328(2) A [6]

C-C Bond Length 1.533(3) A 1.535(3) A [6]

C-C=0 Bond Angle 126.4(2)° 124.2(2)° [6]

C-C-F Bond Angle 109.8(2)° 112.2(2)° [6]

O=C-F Bond Angle 123.8(2)° 123.6(2)° [6]
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The composition of the mixture is temperature-dependent. At -10 °C, the mixture is
approximately 75% trans conformer, which decreases to 52% at 219 °C.[5][6]

Thermodynamic Properties

The thermodynamic properties of oxalyl fluoride have been determined through calorimetric
measurements from 13°K to its boiling point.[7][8]

Thermodynamic

Value Conditions Reference
Property
Triple Point

260.73 K - [71[8]
Temperature
Molar Heat of Fusion ) )

3204 cal/mol At triple point [718]
(AH_fus)
Normal Boiling Point 270.13 K - [718]
Molar Heat of . .

o 6753 cal/mol At normal boiling point  [7][8]

Vaporization (AH_vap)

73.01£0.16 Gas, at normal boiling
Standard Entropy (S°) ) [718]

cal/(mol-K) point
AH° (trans — cis) 1.14 kcal/mol - [6]
AS° (trans - cis) 2.12 cal/(mol-K) - [6]

Vapor Pressure Equations:
e Solid (234 K to 260.73 K): InP(Torr) = 115.38986 - 8720.5964/T - 13.623524 InT[7][8]

« Liquid (260.73 K to 270.13 K): InP(Torr) = 185.93601 - 10317.218/T - 25.202996 InT[7][8]

Synthesis and Experimental Protocols
Synthesis from Oxalyl Chloride

The most common laboratory synthesis of oxalyl fluoride involves the metathesis reaction of
oxalyl chloride with an alkali metal fluoride, typically sodium fluoride (NaF), in an aprotic
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solvent.[1][9]

Experimental Protocol: Synthesis via Sodium Fluoride

Objective: To synthesize oxalyl fluoride from oxalyl chloride and sodium fluoride.[1][9]
Materials:

» Oxalyl chloride ((COCI)2)

e Sodium fluoride (NaF), finely powdered (particle size < 10 um), dried[9]

o Aprotic solvent (e.g., acetonitrile, sulfolane), dried[9]

o Reaction flask equipped with a stirrer, dropping funnel, and condenser connected to a cold
trap (-78 °C, dry ice/methanol)[9]

Procedure:

Dry the finely powdered sodium fluoride at high temperature (e.g., 400°C) and allow it to cool
under an inert atmosphere.[9]

e Charge the reaction flask with the dried sodium fluoride and the anhydrous aprotic solvent.
An excess of NaF is used (e.g., 1.5 to 2.5 molar equivalents).[9]

e Cool the stirred suspension to a temperature between -10 °C and 50 °C.[9]
» Add oxalyl chloride dropwise to the suspension over a period of 1-2 hours.[9]

 After the addition is complete, allow the reaction to stir for an additional 1-3 hours at the
same temperature to ensure complete conversion.[9]

e The product, oxalyl fluoride, is volatile. It can be isolated by distillation from the reaction
mixture under reduced pressure and collected in the cold trap.[9]

e The progress of the reaction and the purity of the product can be monitored by gas
chromatography or infrared spectroscopy (sharp absorption peaks around 1861-1872 cm~1).

[9]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://en.wikipedia.org/wiki/Oxalyl_fluoride
https://patents.google.com/patent/JPH0699358B2/en
https://www.benchchem.com/product/b1294776?utm_src=pdf-body
https://en.wikipedia.org/wiki/Oxalyl_fluoride
https://patents.google.com/patent/JPH0699358B2/en
https://patents.google.com/patent/JPH0699358B2/en
https://patents.google.com/patent/JPH0699358B2/en
https://patents.google.com/patent/JPH0699358B2/en
https://patents.google.com/patent/JPH0699358B2/en
https://patents.google.com/patent/JPH0699358B2/en
https://patents.google.com/patent/JPH0699358B2/en
https://patents.google.com/patent/JPH0699358B2/en
https://patents.google.com/patent/JPH0699358B2/en
https://www.benchchem.com/product/b1294776?utm_src=pdf-body
https://patents.google.com/patent/JPH0699358B2/en
https://patents.google.com/patent/JPH0699358B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Reactants Conditions

Oxalyl Chloride Sodium Fluoride Aprotic Solvent Temperature
((COCl)2) (NaF) (e.g., Acetonitrile) (-10°C to 50°C)

> Fluorination Reaction ittt :

¢ Products

Oxalyl Fluoride Sodium Chloride
((COF)2) (NaCl)

Click to download full resolution via product page

Caption: Synthesis of Oxalyl Fluoride from Oxalyl Chloride.

Reactivity and Applications

Oxalyl fluoride is a highly reactive compound and a powerful fluorinating and carbonylating
agent.[2][4] Its reactivity is primarily attributed to the electrophilic character enhanced by the
fluorine atoms.[2]

Applications in Organic Synthesis

The primary application of oxalyl fluoride is in organic synthesis.[4] It is particularly valuable
for introducing fluorine atoms or carbonyl groups into organic molecules, which is a crucial step
in the development of many pharmaceuticals and agrochemicals.[2][4]

Key reactions include:

« Esterification: It readily converts primary and secondary alcohols into their corresponding
esters in the presence of a base. This method is advantageous for substrates with sensitive
functional groups as it avoids harsh conditions.[4]
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» Amide Synthesis: Carboxylic acids can be converted into amides via an acid fluoride
intermediate.[4]

Experimental Protocol: General Esterification

Objective: To synthesize an ester from an alcohol using oxalyl fluoride.[4]

Materials:

Alcohol (R-OH)

Oxalyl fluoride ((COF)2)

Anhydrous aprotic solvent (e.g., dichloromethane)

Tertiary amine base (e.qg., pyridine, triethylamine)

Procedure:

Dissolve the alcohol in the anhydrous solvent in a flask under an inert atmosphere.
e Cool the solution in an ice bath (0 °C).
e Add the tertiary amine base to the solution.

o Slowly add a solution of oxalyl fluoride in the same solvent to the cooled mixture. A
precipitate of the amine hydrofluoride salt may form.

» Allow the reaction to stir at 0 °C for a specified time, then warm to room temperature.
» Monitor the reaction by thin-layer chromatography (TLC).
e Upon completion, quench the reaction with water or a dilute agueous acid solution.

o Separate the organic layer, wash it with brine, dry it over an anhydrous salt (e.g., MgSOa),
and concentrate it under reduced pressure to yield the crude ester.

» Purify the product by column chromatography or distillation.
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Caption: General reaction pathway for the esterification of alcohols.

Other Applications

Oxalyl fluoride is also being investigated for use in dielectric etching applications in the
semiconductor industry as a potential replacement for compounds with high global warming
potential.[1]

Safety and Handling

Oxalyl fluoride is a highly toxic, corrosive, and reactive compound that requires stringent
safety protocols.[3][4]

Hazard Summary:

o Toxicity: Toxic by inhalation, in contact with skin, and if swallowed.[3] Inhalation can be fatal
and cause severe lung damage.[4][10]

o Corrosivity: Causes severe irritation and chemical burns to the skin, eyes, and respiratory
system.[4][11]

* Reactivity: May decompose explosively when heated.[10] It contains gas under pressure and
may explode if heated.[10]
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Protocol: Safe Handling and Emergency Procedures
1. Engineering Controls:

» Always handle oxalyl fluoride in a well-ventilated area, preferably inside a certified chemical
fume hood.[12]

e Ensure emergency exits and a risk-elimination area are established.[12]
2. Personal Protective Equipment (PPE):

e Gloves: Wear chemical-impermeable gloves (e.g., nitrile, neoprene). Inspect gloves prior to
use.[12]

o Eye/Face Protection: Use safety glasses with side shields and a face shield.[3]

» Body Protection: Wear a lab coat, and for larger quantities, fire/flame resistant and
impervious clothing.[12]

o Respiratory Protection: Use a full-face respirator with an appropriate gas filter cartridge or a
self-contained breathing apparatus (SCBA) for emergencies or high-concentration
exposures.[4][12]

3. First-Aid Measures:

e Inhalation: Move the victim to fresh air immediately.[12] If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration (do not use mouth-to-mouth).[12] Seek
immediate medical attention.[3]

o Skin Contact: Immediately remove all contaminated clothing.[12] Wash the affected area with
soap and plenty of water for at least 15 minutes.[12] Seek immediate medical attention.[3]

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, holding
eyelids open.[3][12] Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting.[12] Rinse mouth with water. Never give anything by
mouth to an unconscious person.[12] Seek immediate medical attention.[3]
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4. Spill and Disposal:

Evacuate personnel to a safe area. Remove all ignition sources.[12]

Prevent further leakage if safe to do so. Do not let the chemical enter drains.[12]

Contain and collect the spill using non-combustible absorbent material and place it in a
suitable, closed container for disposal according to local regulations.[12]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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